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Compound of Interest

Compound Name: Chromium hexachloride

Cat. No.: B224680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the synthesis, properties, and reactivity of

high-valent chromium halides, focusing on compounds where chromium exists in the +4, +5,

and +6 oxidation states. This document is intended to serve as a valuable resource for

researchers in inorganic chemistry, materials science, and drug development by consolidating

key experimental and theoretical data.

Introduction to High-Valent Chromium Halides
High-valent chromium halides are a class of highly reactive and thermally unstable compounds

that have presented significant synthetic and characterization challenges. Their potent oxidizing

nature makes them of interest in various chemical transformations. This guide will focus

primarily on the fluorides and chlorides, as high-valent bromides and iodides are generally less

stable and, in many cases, have not been isolated in bulk.

Chromium(IV) Halides
Chromium(IV) halides are characterized by a d² electron configuration on the chromium atom,

leading to interesting magnetic and structural properties.

Chromium(IV) Fluoride (CrF₄)
Chromium(IV) fluoride is a dark brown or black solid.[1] It is highly reactive and readily

hydrolyzes in the presence of moisture.
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2.1.1. Synthesis

The primary synthetic route to chromium(IV) fluoride involves the direct fluorination of

chromium metal or a lower chromium halide at elevated temperatures.[2][3]

Experimental Protocol: Synthesis of Chromium(IV) Fluoride

Reactants:

Powdered chromium metal or anhydrous chromium(III) chloride (CrCl₃)

Fluorine gas (F₂)

Apparatus:

A tube furnace with a corrosion-resistant reaction tube (e.g., made of nickel or Monel)

A system for controlled delivery of fluorine gas

A cold trap to collect volatile byproducts

Procedure:

Place the powdered chromium or CrCl₃ in a suitable reaction boat within the furnace tube.

Purge the system with an inert gas (e.g., nitrogen or argon) to remove air and moisture.

Heat the furnace to a temperature between 350 and 500°C.[3]

Slowly introduce a stream of fluorine gas over the chromium precursor.

A mixture of CrF₄ and CrF₅ will be produced. The less volatile CrF₄ will deposit in the

cooler parts of the reactor as varnish-like brown beads upon cooling.[3]

Purification can be achieved by sublimation.[2]

Safety Precautions: Fluorine gas is extremely toxic and corrosive. This synthesis must be

carried out in a well-ventilated fume hood with appropriate personal protective equipment,
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including gloves and face protection.[4][5][6] All apparatus must be scrupulously dried to

prevent the formation of highly corrosive HF.

2.1.2. Properties of CrF₄

The physical and structural properties of CrF₄ are summarized in the table below.

Property Value

Formula Weight 127.99 g/mol [1]

Appearance Dark brown or black solid[1]

Melting Point 277 °C[1][3]

Boiling Point ~400 °C[3]

Crystal Structure Monoclinic[7]

Space Group C2/c[7]

Cr-F Bond Lengths 1.74 - 1.97 Å[7]

Magnetic Ordering Ferromagnetic[7]

Magnetic Susceptibility (χm)
Data not available, but expected to be

paramagnetic.

2.1.3. Reactivity of CrF₄

Chromium(IV) fluoride is a strong oxidizing agent and is sensitive to moisture.

Hydrolysis: It reacts with water to form chromium dioxide and hydrogen fluoride.[3] CrF₄ +

2H₂O → CrO₂ + 4HF

Chromium(IV) Chloride (CrCl₄)
Chromium(IV) chloride is an unstable compound that has been primarily observed in the gas

phase at high temperatures. It readily decomposes back to chromium(III) chloride and chlorine

gas at room temperature.
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2.2.1. Synthesis

CrCl₄ is generated in the gas phase by the reaction of chromium(III) chloride with chlorine gas

at elevated temperatures.

Experimental Protocol: Gas-Phase Synthesis of Chromium(IV) Chloride

Reactants:

Anhydrous chromium(III) chloride (CrCl₃)

Chlorine gas (Cl₂)

Apparatus:

A high-temperature flow reactor

Mass spectrometer or other gas-phase detection system

Procedure:

Heat anhydrous CrCl₃ in the flow reactor to a high temperature (e.g., >600 °C).

Pass a stream of chlorine gas over the heated CrCl₃.

The gaseous CrCl₄ formed can be detected and characterized in situ using techniques like

mass spectrometry. The compound is not stable enough to be isolated as a solid or liquid

at room temperature.

2.2.2. Properties of CrCl₄

Due to its instability, the properties of CrCl₄ have been primarily studied in the gas phase.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Formula Weight 193.81 g/mol

Appearance Gas-phase species

Decomposition Decomposes above -80 °C

Molecular Geometry Tetrahedral (gas phase, predicted)

2.2.3. Reactivity of CrCl₄

The primary reaction of CrCl₄ is its decomposition to CrCl₃ and Cl₂.

Chromium(V) Halides
Chromium(V) halides contain chromium in a d¹ electronic configuration.

Chromium(V) Fluoride (CrF₅)
Chromium(V) fluoride is a red, volatile solid and a potent oxidizing agent.[8]

3.1.1. Synthesis

CrF₅ can be synthesized by the high-pressure fluorination of chromium metal.[9] It is also

formed as a byproduct in the synthesis of CrF₄.[3]

Experimental Protocol: Synthesis of Chromium(V) Fluoride

Reactants:

Chromium metal powder

Fluorine gas (F₂)

Apparatus:

High-pressure reactor

System for controlled delivery of fluorine gas
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Procedure:

Place chromium metal powder in the high-pressure reactor.

Pressurize the reactor with fluorine gas to approximately 200 bar.

Heat the reactor to 400 °C.[9]

The volatile CrF₅ can be collected by condensation in a cold trap.

Safety Precautions: This synthesis involves high pressures and the use of highly toxic and

corrosive fluorine gas. It should only be performed by experienced researchers in a specialized

facility.

3.1.2. Properties of CrF₅

Property Value

Formula Weight 146.99 g/mol [8]

Appearance Red, volatile solid[8]

Melting Point 34 °C[8]

Boiling Point 117 °C[8][9]

Crystal Structure Orthorhombic[8]

Space Group Pbcm[8]

Lattice Constants a = 7.829 Å, b = 7.534 Å, c = 5.518 Å[8]

Molecular Geometry Octahedral (in solid-state polymer)[8]

Magnetic Susceptibility (χm) Paramagnetic, specific value not available.

3.1.3. Reactivity of CrF₅

CrF₅ is a strong oxidizing and fluorinating agent.
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Reaction with Lewis Bases: It reacts with fluoride ion donors like CsF to form the

hexafluorochromate(V) anion, [CrF₆]⁻.[8] CrF₅ + CsF → Cs[CrF₆]

Reaction with Lewis Acids: It reacts with strong Lewis acids such as SbF₅.[8]

Hydrolysis: It readily hydrolyzes.[8]

High-Valent Chromium Bromides and Iodides
The existence and stability of high-valent chromium bromides and iodides are significantly

limited compared to the fluorides and chlorides. The larger size and greater polarizability of

bromide and iodide ions favor the reduction of high-valent chromium.

Chromium(IV) Bromide (CrBr₄) and Chromium(IV) Iodide (CrI₄): These compounds are not

known to be stable in the solid state. There is some evidence for their existence in the gas

phase at high temperatures, but they have not been isolated.[10][11]

Higher Bromides and Iodides: There is no significant experimental evidence for the existence

of chromium(V) or chromium(VI) bromides and iodides. Theoretical studies suggest they are

highly unstable.

Summary of Synthetic Pathways
The following diagram illustrates the general synthetic relationships between some of the high-

valent chromium halides.

Synthesis of High-Valent Chromium Halides

Cr Metal

CrF₄

F₂, 350-500°C

CrF₅

F₂, 400°C, 200 bar

CrCl₃

F₂, 350-500°C

CrCl₄ (gas phase)

Cl₂, >600°C
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Click to download full resolution via product page

Caption: Synthetic routes to CrF₄, CrF₅, and gas-phase CrCl₄.

Logical Relationships in Reactivity
The reactivity of high-valent chromium halides is dominated by their strong oxidizing power and

susceptibility to hydrolysis.

Reactivity of High-Valent Chromium Halides

CrF₄

CrO₂

+ H₂O

HF

+ H₂O

CrF₅

[CrF₆]⁻

+ Lewis Base

Lewis Base (e.g., F⁻)

Click to download full resolution via product page

Caption: Key reactions of CrF₄ and CrF₅.

Conclusion
High-valent chromium halides, particularly the fluorides, are fascinating and highly reactive

compounds. Their synthesis requires specialized equipment and stringent handling procedures

due to their toxicity and reactivity. While CrF₄ and CrF₅ have been isolated and characterized,

the corresponding chlorides are significantly less stable, and the bromides and iodides remain

largely elusive. Further research, potentially employing matrix isolation techniques and

advanced computational methods, will be necessary to fully elucidate the properties and

reactivity of the more unstable members of this class of compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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